Evidence Item 1: mTORC2/AKT Pathway Inhibition – A Quantitative Shift from Selectivity to Dual Potency
(32-Carbonyl)-RMC-5552 achieves a pAKT1/2/3-(S473) pIC50 of 8–9 (corresponding to an IC50 range of 1–10 nM), which represents a 2- to 19-fold improvement in mTORC2 pathway inhibition relative to the clinical candidate RMC-5552, which exhibits a pAKT IC50 of 19 nM (pIC50 ≈ 7.72) [1]. In contrast, RMC-5552 demonstrates an mTORC1/mTORC2 selectivity ratio of approximately 40-fold, while the C32-carbonyl variant essentially eliminates this selectivity window, yielding a roughly balanced dual mTORC1/mTORC2 inhibitor . This shift is mechanistically attributed to the C32 carbonyl modification of the rapamycin macrocycle, which alters the conformational dynamics of the FKBP12-FRB binding domain interaction, reducing the structural occlusion imposed by the Rictor-Sin1 complex on mTORC2 [2].
| Evidence Dimension | mTORC2 substrate (pAKT-S473) inhibition potency in cellular assay |
|---|---|
| Target Compound Data | pAKT1/2/3-(S473) pIC50 = 8–9 (IC50 range: 1–10 nM) |
| Comparator Or Baseline | RMC-5552: pAKT IC50 = 19 nM (pIC50 ≈ 7.72). Rapamycin/Everolimus: pAKT IC50 >1000 nM (pIC50 <6). Sapanisertib: pAKT IC50 = 1.8 nM (pIC50 ≈ 8.74) |
| Quantified Difference | 2- to 19-fold more potent mTORC2 inhibition vs RMC-5552; >100-fold more potent vs everolimus; comparable to sapanisertib in potency but via distinct allosteric mechanism |
| Conditions | Cellular phosphorylation assay measuring p-AKT1/2/3-(S473) in MDA-MB-468 breast cancer cells or equivalent; data from patent WO2019212990A1 Example 2 and published J. Med. Chem. 2023 |
Why This Matters
For research programs requiring simultaneous suppression of both mTORC1 and mTORC2 pathways without PI3K off-target activity, (32-Carbonyl)-RMC-5552 provides a unique mechanistic profile not achievable with mTORC1-selective agents, yet distinct from ATP-competitive dual inhibitors.
- [1] Pitzen J, et al. Patent WO2019212990A1, Example 2: (32-Carbonyl)-RMC-5552 pIC50 values. Filed April 29, 2019. View Source
- [2] Burnett GL, et al. J Med Chem. 2023;66(1):149-169. Discussion of FRB domain occlusion by Rictor-Sin1 complex and structural basis of mTORC2 selectivity. View Source
